![molecular formula C10H15N3 B1480831 6-(tert-butyl)-1-methyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098142-16-4](/img/structure/B1480831.png)
6-(tert-butyl)-1-methyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
Scientific Research Applications
Catalysis in Heck Coupling Reactions
A study explored the synthesis and application of pyrazolyl and imidazolyl compounds, including structures similar to 6-(tert-butyl)-1-methyl-1H-imidazo[1,2-b]pyrazole, as catalysts in Heck coupling reactions. These compounds demonstrated effectiveness in catalyzing the formation of carbon-carbon bonds, a crucial step in the synthesis of various organic compounds (Boltina et al., 2012).
Antitumor Potential
Novel benzimidazole derivatives incorporating the pyrazole moiety showed significant antitumor activity against a range of cancer cell lines. This research underscores the potential of pyrazole derivatives, akin to this compound, in the development of new antitumor agents (Abonía et al., 2011).
Antimicrobial Activity
A study on the efficient synthesis of 1H-imidazo[1,2-b]pyrazole library revealed moderate to significant antimicrobial activity in the synthesized compounds. This highlights the potential of imidazo[1,2-b]pyrazole derivatives for applications in antimicrobial treatments (Babariya & Naliapara, 2017).
Crystal Structure Analysis
Research on imidazo[1,2-a]pyridine derivatives, structurally related to this compound, provided insights into their crystal structures and molecular interactions. Such studies are fundamental in understanding the properties and potential applications of these compounds (Dhanalakshmi et al., 2018).
Antibacterial Activity
A series of novel imidazo[1,2-a]pyrazin-6-yl)ethan-1-amine derivatives demonstrated promising antibacterial activity, suggesting the potential of imidazo[1,2-b]pyrazole derivatives in developing new antibacterial agents (Prasad, 2021).
Safety and Hazards
The safety data sheet for a similar compound, “1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure) targeting the respiratory system .
properties
IUPAC Name |
6-tert-butyl-1-methylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3/c1-10(2,3)8-7-9-12(4)5-6-13(9)11-8/h5-7H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNAUUTWOFRTPED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN2C=CN(C2=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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